tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate

• IUPAC Name: tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C18H24N4O4/c1-18(2,3)26-17(23)21-8-9-22-15(11-21)19-20-16(22)12-6-7-13(24-4)14(10-12)25-5/h6-7,10H,8-9,11H2,1-5H3
• InChI Key: FEUAICCBXSDSFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=NN=C2C3=CC(=C(C=C3)OC)OC)C1
• Molecular Formula: C18H24N4O4
• Molecular Weight: 360.4 g/mol

Description

Tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate is a complex organic compound that belongs to the class of triazolopyrazines. This compound is characterized by its unique structure, which includes a triazole ring fused to a pyrazine ring, and a tert-butyl ester group attached to the carboxylate moiety. The presence of the 3,4-dimethoxyphenyl group adds to its chemical diversity and potential biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate typically involves multiple steps, starting from commercially available reagents. One common synthetic route involves the cyclization of an amidrazone intermediate with an ester of a fluorinated acid or an activated carbonyl compound . The reaction conditions often include the use of solvents like dichloromethane (DCM) and bases such as triethylamine .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of biocatalysis to achieve high enantio-, chemo-, and regio-selectivity . Biocatalysis offers advantages such as reduced environmental pollution and the ability to conduct reactions under mild conditions, which helps in avoiding issues like racemization and isomerization .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides when reacted with lithium diphenylphosphide and further oxidized with atmospheric oxygen or N-bromosuccinimide.

Reduction: Borohydride reduction of related triazine derivatives can yield hydroxy derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the triazine ring.

Common Reagents and Conditions

Common reagents used in these reactions include lithium diphenylphosphide, sodium tetrahydridoborate, and various bases and solvents like triethylamine and dichloromethane . The reaction conditions typically involve ambient temperatures and atmospheric pressure to maintain the integrity of the compound.

Major Products

The major products formed from these reactions include phosphine oxides, hydroxy derivatives, and various substituted triazine compounds .

Scientific Research Applications

Tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of other complex molecules and is used in the study of reaction mechanisms and synthetic methodologies.

Biology: The compound’s structure allows it to interact with various biological targets, making it useful in the development of new pharmaceuticals and as a tool in biochemical research.

Industry: The compound can be used in the production of high-value chemicals and as an intermediate in the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate involves its interaction with specific molecular targets. The triazole and pyrazine rings allow the compound to bind to various receptors and enzymes, potentially inhibiting their activity. This interaction can disrupt biological pathways, leading to antibacterial or other therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other triazolopyrazine derivatives, such as:

• 3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine
• [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based materials

Uniqueness

What sets tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate apart is its unique combination of a tert-butyl ester group and a 3,4-dimethoxyphenyl moiety. This combination enhances its chemical stability and potential biological activity, making it a valuable compound for further research and development .